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Compound of Interest

Compound Name: PSI-7409 tetrasodium

Cat. No.: B2502963 Get Quote

Application Notes and Protocols for PSI-7409
For Researchers, Scientists, and Drug Development Professionals

Introduction
PSI-7409 is the pharmacologically active triphosphate metabolite of the prodrug Sofosbuvir, a

potent and selective inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA

polymerase.[1][2] As the active form, PSI-7409 acts as a chain terminator during viral RNA

replication, effectively halting the production of new viral genomes.[2] Accurate and consistent

preparation of PSI-7409 stock solutions is critical for obtaining reliable and reproducible results

in in vitro studies, such as enzymatic assays and cell-based replicon systems. These

application notes provide detailed protocols for the preparation, storage, and application of PSI-

7409 stock solutions. It is important to note that the free form of PSI-7409 can be prone to

instability, and the more stable tetrasodium salt form is often used for research purposes.[3]
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Property Value

Molecular Formula C10H16FN2O14P3

Molecular Weight 500.16 g/mol

Appearance White to off-white solid

CAS Number 1015073-42-3

Solubility
Solvent Concentration Notes

Water (H2O) 50 mg/mL (99.97 mM)
Requires sonication for

dissolution.[3][4]

DMSO < 1 mg/mL
Insoluble or slightly soluble.[3]

[4]

DMF < 1 mg/mL Insoluble.[3][4]

Recommended Storage Conditions
Form Storage Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 6 months

-20°C 1 month

Signaling Pathway
The following diagram illustrates the metabolic activation of the prodrug Sofosbuvir to the

active triphosphate PSI-7409 within hepatocytes.
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Caption: Metabolic activation of Sofosbuvir to PSI-7409.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM PSI-7409 Aqueous
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of PSI-7409 in water.

Materials:

PSI-7409 powder

Nuclease-free water

Sterile, low-binding microcentrifuge tubes

Calibrated micropipettes and sterile, low-binding tips

Vortex mixer

Bath sonicator

0.22 µm sterile syringe filter

Procedure:

Pre-weighing Calculation:

Calculate the required mass of PSI-7409 for the desired volume and concentration. For

example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 500.16 g/mol * 1000 mg/g = 5.00 mg

Weighing:

Carefully weigh the calculated amount of PSI-7409 powder in a sterile microcentrifuge

tube.

Solubilization:
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Add the appropriate volume of nuclease-free water to the microcentrifuge tube containing

the PSI-7409 powder.

Vortex the tube for 30 seconds to initially mix the powder and water.

Sonication:

Place the tube in a bath sonicator.

Sonicate for 5-10 minutes, or until the powder is completely dissolved.[3][4] Visually

inspect the solution to ensure there are no visible particles.

Sterilization (Optional but Recommended):

If the stock solution is to be used in cell-based assays, it is recommended to sterilize it by

passing it through a 0.22 µm sterile syringe filter into a new sterile tube.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, low-binding

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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